Cas no 206656-20-4 (Pentanoic acid, 5-(4-formyl-3-hydroxyphenoxy)-)
206656-20-4 structure
Product Name:Pentanoic acid, 5-(4-formyl-3-hydroxyphenoxy)-
CAS No:206656-20-4
MF:C12H14O5
MW:238.236564159393
CID:1395403
PubChem ID:11075482
Update Time:2025-04-20
Pentanoic acid, 5-(4-formyl-3-hydroxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-(4-formyl-3-hydroxyphenoxy)-
- 5-(4-Formyl-3-hydroxyphenoxy)valeric acid
- 5-(4-formyl-3-hydroxyphenoxy)pentanoic Acid
- AKOS015966100
- SCHEMBL2558549
- 5-[4-formyl-3-hydroxy-phenoxy] pentanoic acid
- ZUKAQQVXQHIXDX-UHFFFAOYSA-N
- DB-381589
- 206656-20-4
-
- Inchi: 1S/C12H14O5/c13-8-9-4-5-10(7-11(9)14)17-6-2-1-3-12(15)16/h4-5,7-8,14H,1-3,6H2,(H,15,16)
- InChI Key: ZUKAQQVXQHIXDX-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=C(C=1)O)CCCCC(=O)O
Computed Properties
- Exact Mass: 238.08412
- Monoisotopic Mass: 238.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- PSA: 83.83
Pentanoic acid, 5-(4-formyl-3-hydroxyphenoxy)- Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
206656-20-4 (Pentanoic acid, 5-(4-formyl-3-hydroxyphenoxy)-) Related Products
- 309964-23-6(4-(4-Formyl-3-methoxyphenoxy)butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk